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Compound of Interest

Compound Name: Obscuraminol F

Cat. No.: B3036527

Disclaimer: Publicly available data on the biological activity of Obscuraminol F is currently
limited. The compound was identified as part of a structural elucidation study of novel
compounds from the tunicate Pseudodistoma obscurum. While the crude extract from which it
was isolated showed cytotoxic properties, the purified Obscuraminol compounds, including F,
were reported to be only mildly cytotoxic.[1] This document summarizes the available data and
provides generalized protocols and workflows relevant to the preliminary assessment of such a
natural product.

Introduction

Obscuraminol F is a novel unsaturated 2-amino-3-ol compound isolated from the marine
tunicate Pseudodistoma obscurum, collected from Tarifa Island, Spain.[1] It is one of six related
compounds (Obscuraminols A-F) characterized through spectroscopic analysis.[1] The initial
interest in these compounds was spurred by the cytotoxic activity of the chloroform extract of
the organism.[1] However, subsequent testing of the isolated, purified compounds revealed
only mild cytotoxicity.[1] Further in-depth studies on the specific biological mechanisms of
Obscuraminol F have not yet been published.

In Vitro Cytotoxicity Data

No specific quantitative data (e.g., ICso values) for Obscuraminol F has been published. The
primary study describes its activity qualitatively. For context, the activity of the parent
chloroform extract from which the Obscuraminols were isolated is provided below.

Table 1: Cytotoxicity of the Crude Chloroform Extract of Pseudodistoma obscurum
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L Reported Activity
. Reported Activity .
Cell Line Cancer Type of Purified
of Crude Extract .
Obscuraminol F

P-388 Mouse Lymphoma Cytotoxic Mildly Cytotoxic[1]
Human Lung ) ) }

A-549 ) Cytotoxic Mildly Cytotoxic[1]
Carcinoma

| HT-29 | Human Colon Carcinoma | Cytotoxic | Mildly Cytotoxic[1] |

Hypothetical Experimental Workflow

The process of identifying and performing a preliminary evaluation of a novel marine natural
product like Obscuraminol F typically follows a standardized workflow from collection to initial

bioassay. The diagram below illustrates this logical progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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